Cas no 2649054-89-5 (2-Chloro-3-(isocyanatomethyl)quinoline)

• Product Name: 2-Chloro-3-(isocyanatomethyl)quinoline
• CAS No: 2649054-89-5
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 5767203
• PubChem ID: 165754384
• Update Time: 2025-10-21

2-Chloro-3-(isocyanatomethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(isocyanatomethyl)quinoline
• EN300-1993543
• 2649054-89-5
• 2-Chloro-3-(isocyanatomethyl)quinoline

• Inchi： 1S/C11H7ClN2O/c12-11-9(6-13-7-15)5-8-3-1-2-4-10(8)14-11/h1-5H,6H2
• InChI Key： UOEUPKBCHBAELC-UHFFFAOYSA-N
• SMILES： ClC1=C(CN=C=O)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 218.0246905g/mol
• Monoisotopic Mass: 218.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-Chloro-3-(isocyanatomethyl)quinoline

Recent Advances in the Study of 2-Chloro-3-(isocyanatomethyl)quinoline (CAS: 2649054-89-5)

The compound 2-Chloro-3-(isocyanatomethyl)quinoline (CAS: 2649054-89-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the versatility of 2-Chloro-3-(isocyanatomethyl)quinoline as a key intermediate in the synthesis of novel quinoline-based derivatives. Researchers have successfully employed this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, infectious diseases, and inflammatory disorders. The isocyanate functional group in particular has been exploited for its reactivity, enabling the formation of urea and carbamate derivatives with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Chloro-3-(isocyanatomethyl)quinoline-derived compounds as potent inhibitors of protein kinases involved in cancer cell proliferation. The research team utilized structure-activity relationship (SAR) studies to optimize the compound's binding affinity and selectivity, resulting in lead candidates with promising in vitro and in vivo activity against multiple cancer cell lines.

In the realm of antimicrobial research, 2-Chloro-3-(isocyanatomethyl)quinoline has shown remarkable potential. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the compound's derivatives exhibiting strong activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial cell wall synthesis, making these compounds particularly valuable in the face of growing antibiotic resistance.

The compound's pharmacokinetic properties have also been a subject of investigation. Advanced computational modeling and in vivo studies have provided insights into its metabolic stability, bioavailability, and tissue distribution. These findings are crucial for the further development of 2-Chloro-3-(isocyanatomethyl)quinoline-based therapeutics, as they inform dosage optimization and formulation strategies.

Looking forward, researchers are exploring the potential of 2-Chloro-3-(isocyanatomethyl)quinoline in targeted drug delivery systems. Its chemical structure allows for facile conjugation with various targeting moieties, enabling the development of precision medicines with reduced off-target effects. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, signaling growing industry interest in its therapeutic potential.

In conclusion, 2-Chloro-3-(isocyanatomethyl)quinoline (CAS: 2649054-89-5) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its derivatives and mechanisms of action will likely yield novel therapeutic agents addressing unmet medical needs across multiple disease areas.